N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H14N4O4/c1-2-21-12-6-4-3-5-11(12)15-13(18)9-16-8-10(7-14-16)17(19)20/h3-8H,2,9H2,1H3,(H,15,18)
• InChI Key: IONZVMIKZQHJRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide, also known as ENPA, is a chemical compound that belongs to the class of pyrazoles. It has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide can reduce inflammation and pain.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is also stable under normal laboratory conditions. However, N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to work with in aqueous solutions. Additionally, N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has not been extensively studied for its toxicity profile.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide. One area of interest is the development of N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide analogs with improved pharmacological properties. Another area of interest is the investigation of N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide as a potential treatment for other neurological disorders such as multiple sclerosis. Finally, further research is needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide and its potential therapeutic applications.
Conclusion
N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is a promising chemical compound with potential therapeutic applications. Its anti-inflammatory, analgesic, and anti-tumor properties make it a promising candidate for the treatment of a variety of diseases. Further research is needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide and its potential therapeutic applications.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. N-(2-ethoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.